Cas no 18910-04-8 (Benzenepropanoic acid, a-bromo-2-methyl-)
18910-04-8 structure
Product Name:Benzenepropanoic acid, a-bromo-2-methyl-
CAS No:18910-04-8
MF:C10H11BrO2
MW:243.097142457962
CID:225902
PubChem ID:265261
Update Time:2025-04-19
Benzenepropanoic acid, a-bromo-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanoic acid, a-bromo-2-methyl-
- AGN-PC-00MKB0
- CTK2A6157
- Ethanone, 2-bromo-1-[4-(decyloxy)phenyl]-
- NSC-101120
- 18910-04-8
- NSC101120
-
- Inchi: 1S/C10H11BrO2/c1-7-4-2-3-5-8(7)6-9(11)10(12)13/h2-5,9H,6H2,1H3,(H,12,13)
- InChI Key: GWTTZWWNWOGUAX-UHFFFAOYSA-N
- SMILES: BrC(C(=O)O)CC1C=CC=CC=1C
Computed Properties
- Exact Mass: 241.99423
- Monoisotopic Mass: 241.99424g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
- LogP: 2.38560
Benzenepropanoic acid, a-bromo-2-methyl- Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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